Cas no 922043-38-7 (2-ethyl-N-(2-{5-(naphthalen-1-yl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)butanamide)

• Product Name: 2-ethyl-N-(2-{5-(naphthalen-1-yl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)butanamide
• CAS No: 922043-38-7
• MF: C₂₄H₂₇N₅O₂
• MW: 417.503484964371
• CID: 6566171
• Update Time: 2025-06-08

2-ethyl-N-(2-{5-(naphthalen-1-yl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-(2-{5-(naphthalen-1-yl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)butanamide
• Butanamide, N-[2-[4,5-dihydro-5-(1-naphthalenylmethyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-ethyl-

• Inchi： 1S/C24H27N5O2/c1-3-17(4-2)23(30)25-12-13-29-22-21(14-27-29)24(31)28(16-26-22)15-19-10-7-9-18-8-5-6-11-20(18)19/h5-11,14,16-17H,3-4,12-13,15H2,1-2H3,(H,25,30)
• InChI Key： VDXYMAAFLHITGS-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=N1)C(=O)N(CC1=C3C(C=CC=C3)=CC=C1)C=N2)(=O)C(CC)CC

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 15.38±0.46(Predicted)

Additional information on 2-ethyl-N-(2-{5-(naphthalen-1-yl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)butanamide

Introduction to Compound with CAS No. 922043-38-7 and Its Applications in Modern Chemical Biology

The compound with the CAS number 922043-38-7 is a sophisticated molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 2-ethyl-N-(2-{5-(naphthalen-1-yl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)butanamide, represents a cutting-edge example of how molecular design can lead to novel pharmacological activities. Its intricate structure, characterized by multiple heterocyclic rings and functional groups, makes it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, there has been a surge in interest regarding small molecules that can modulate biological pathways by interacting with specific targets. The 2-ethyl-N-(2-{5-(naphthalen-1-yl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)butanamide molecule is no exception. Its core structure, which includes a pyrazolo[3,4-d]pyrimidine scaffold, is known for its ability to interact with various biological receptors and enzymes. This scaffold has been extensively studied for its potential in developing treatments for a wide range of diseases, including cancer, inflammation, and neurological disorders.

The presence of the naphthalen-1-yl moiety in the molecule adds another layer of complexity and functionality. Naphthalene derivatives are well-known for their diverse biological activities and have been incorporated into numerous drug candidates due to their stability and ability to bind effectively to biological targets. The specific arrangement of atoms in this part of the molecule contributes to its unique pharmacokinetic properties, which are crucial for determining its efficacy and safety profile.

One of the most intriguing aspects of this compound is its potential as an inhibitor of key enzymes involved in cellular signaling pathways. Recent studies have highlighted the importance of enzymes such as kinases in various disease processes. The 2-ethyl-N-(2-{5-(naphthalen-1-yl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)butanamide has shown promise in preclinical trials as a kinase inhibitor, particularly those targeting the PI3K/Akt pathway. This pathway is frequently dysregulated in cancers and plays a critical role in cell survival and proliferation.

The butanamide group at the nitrogen position of the molecule is another critical feature that contributes to its biological activity. Butanamides are known to enhance binding affinity and selectivity when incorporated into drug molecules. This group helps stabilize the compound's structure and improves its solubility, making it more suitable for formulation into pharmaceutical products.

Recent advancements in computational chemistry have allowed researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Molecular docking studies have shown that it can bind effectively to several kinases, including those involved in cancer metabolism. These findings are particularly exciting because they suggest that this compound could be developed into a targeted therapy for cancer patients.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that optimize efficiency while minimizing side reactions. This has been crucial in making this compound more accessible for further research and development.

The potential applications of this compound extend beyond cancer treatment. Its ability to modulate cellular signaling pathways makes it a promising candidate for treating inflammatory diseases and neurological disorders. For instance, studies have shown that inhibitors of the PI3K/Akt pathway can have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

In conclusion, the compound with CAS number 922043-38-7, specifically 2-ethyl-N-(2-{5-(naphthalen-1-yl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)butanamide, represents a significant advancement in chemical biology. Its unique structure and functional properties make it a valuable tool for researchers investigating new therapeutic strategies. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing treatments for some of the most challenging diseases faced by humanity.